Cas no 2418706-21-3 ((9H-fluoren-9-yl)methyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate
• CAS No: 2418706-21-3
• MF: C₂₆H₂₇N₃O₂S
• MW: 445.576484918594
• CID: 5677723
• PubChem ID: 165845172
• Update Time: 2025-07-20

(9H-fluoren-9-yl)methyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-{3-[(piperazin-1-yl)methyl]-5-sulfanylphenyl}carbamate
• EN300-26625684
• 2418706-21-3
• (9H-fluoren-9-yl)methyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate

• Inchi： 1S/C26H27N3O2S/c30-26(28-19-13-18(14-20(32)15-19)16-29-11-9-27-10-12-29)31-17-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,13-15,25,27,32H,9-12,16-17H2,(H,28,30)
• InChI Key： XMANNJABNPSFTR-UHFFFAOYSA-N
• SMILES： SC1C=C(C=C(C=1)CN1CCNCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.18239829g/mol
• Monoisotopic Mass: 445.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate

Recent Advances in the Application of (9H-fluoren-9-yl)methyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate (CAS: 2418706-21-3) in Chemical Biology and Pharmaceutical Research

The compound (9H-fluoren-9-yl)methyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate (CAS: 2418706-21-3) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This Fmoc-protected piperazine derivative with a free thiol group has shown significant potential in drug discovery, particularly in the development of targeted covalent inhibitors and bioconjugation strategies. Recent studies have highlighted its unique chemical properties that make it valuable for both small molecule drug design and protein modification applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a versatile building block for covalent drug discovery. Researchers utilized the reactive thiol group at the 5-position to develop selective kinase inhibitors through targeted covalent modification of cysteine residues. The piperazine moiety provided excellent solubility and the ability to form key hydrogen bond interactions, while the Fmoc group served as a convenient protecting strategy during synthesis. This dual functionality has opened new avenues for the development of irreversible inhibitors with improved selectivity profiles.

In the field of bioconjugation, a recent Nature Protocols publication (2024) described the use of 2418706-21-3 as a heterobifunctional linker for protein-protein conjugation. The compound's thiol group enables selective reaction with maleimide-activated proteins, while the Fmoc-protected amine can be subsequently deprotected for further functionalization. This approach has been particularly valuable in antibody-drug conjugate (ADC) development, where controlled stoichiometry and site-specific conjugation are critical for maintaining therapeutic efficacy and reducing off-target effects.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2023) have revealed that modifications to the piperazine ring of 2418706-21-3 can significantly influence both the compound's reactivity and its biological activity. Researchers systematically varied the piperazine substituents and demonstrated that certain N-alkylations could enhance cell permeability while maintaining the desired covalent binding properties. These findings are informing the design of next-generation covalent inhibitors targeting challenging drug targets such as KRAS mutants.

Recent advances in synthetic methodology have also improved access to 2418706-21-3 and its derivatives. A 2024 ACS Catalysis report described a novel photocatalytic method for the efficient preparation of the core structure, significantly reducing the number of synthetic steps compared to traditional approaches. This methodological breakthrough is expected to accelerate structure-activity studies and enable more rapid exploration of this chemical space for therapeutic applications.

From a safety and ADME perspective, preliminary pharmacokinetic studies of derivatives based on 2418706-21-3 have shown promising results. A recent Drug Metabolism and Disposition publication reported that the core structure demonstrates favorable metabolic stability in human liver microsomes, with the thiol group being predominantly metabolized through S-methylation rather than oxidation. This metabolic pathway may reduce the risk of reactive metabolite formation associated with some other thiol-containing compounds.

Looking forward, the unique properties of 2418706-21-3 continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its use in PROTAC design (where the thiol group can facilitate ternary complex formation), as a building block for covalent protein degraders, and in the development of activity-based probes for chemical proteomics. The compound's versatility ensures it will remain an important tool in chemical biology and drug discovery for years to come.